Cas no 2137677-94-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid
• CAS No: 2137677-94-0
• MF: C₂₈H₂₉NO₄
• MW: 443.53416800499
• CID: 6473032
• PubChem ID: 165477784
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid
• 2137677-94-0
• 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-4-phenylpentanoic acid
• EN300-1083086

• Inchi： 1S/C28H29NO4/c1-28(2,20-10-4-3-5-11-20)16-19(26(30)31)17-29-27(32)33-18-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h3-15,19,25H,16-18H2,1-2H3,(H,29,32)(H,30,31)
• InChI Key： GTQQBKMDQPIMAJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)CC(C)(C)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 443.20965841g/mol
• Monoisotopic Mass: 443.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic Acid (CAS No. 2137677-94-0)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid, identified by its CAS number 2137677-94-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure with multiple functional groups, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. The presence of a fluoren-9-yl moiety and an amino group linked through a methoxycarbonyl bridge suggests its utility in constructing biologically active molecules, particularly those requiring precise stereoelectronic properties for optimal biological activity.

The molecular backbone of this compound consists of a pentanoic acid chain substituted with a 4-methyl group at the fourth carbon and a 4-phenyl group at the same position. This arrangement contributes to the compound's overall steric hindrance and electronic distribution, which are critical factors in determining its interaction with biological targets. The combination of these structural features makes it a valuable scaffold for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of fluorinated compounds due to their unique physicochemical properties, including improved metabolic stability and enhanced binding interactions with biological macromolecules. The incorporation of a fluoren-9-yl group into the molecular structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid not only enhances its lipophilicity but also provides a platform for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.

The methoxycarbonyl group in this compound serves as a protecting group for the amino function, allowing for selective modification and functionalization at other sites. This feature is particularly useful in multi-step synthetic routes where regioselectivity is paramount. Additionally, the amino group can be further functionalized into amides, ureas, or other heterocyclic systems, expanding the compound's utility in drug discovery and material science applications.

The pharmacological potential of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid has been explored in several preclinical studies. Researchers have investigated its interactions with various enzyme targets, including proteases and kinases, which are key players in numerous disease pathways. Preliminary findings suggest that this compound exhibits inhibitory activity against certain therapeutic targets, making it a promising candidate for further development into a lead compound for drug candidates.

The synthesis of this compound involves multiple steps, including the formation of the fluorenylmethoxycarbonyl derivative of an amine intermediate followed by alkylation and carboxylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently. These synthetic strategies highlight the importance of modern organic chemistry methodologies in accessing structurally intricate molecules like this one.

The use of computational chemistry tools has also played a significant role in understanding the structural and electronic properties of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-4-phenylpentanoic acid. Molecular modeling studies have provided insights into its binding mode with potential biological targets, guiding rational drug design efforts. These computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental data and accelerating the development process.

In conclusion, 2-{(9H-fluoren-9-ylmethoxycarbonyl}amino)methyl}-4-methyl)-4 phenylpentanoic acid (CAS No. 2137677_94_0) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and stereochemical features positions it as a valuable tool for both academic research and industrial applications. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an important role in shaping the future of pharmaceutical innovation.